![molecular formula C38H50O6 B1231121 Guttiferone A](/img/structure/B1231121.png)
Guttiferone A
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Overview
Description
Guttiferone A (rel-(+)) is a monoterpenoid. It has a role as a metabolite.
Scientific Research Applications
Genotoxic Effects : A study by Terrazas et al. (2013) revealed that Guttiferone A shows genotoxic effects in various cells of mice, suggesting caution in its use by humans (Terrazas et al., 2013).
Anti-Cancer Potential : Li et al. (2015) discovered that Guttiferone F, a derivative, has a strong growth inhibitory effect on prostate cancer cells under serum starvation, indicating its potential as an anti-cancer compound (Li et al., 2015).
Preparative Isolation : Cottet et al. (2015) developed a centrifugal partition chromatography system to isolate this compound from renewable parts of Symphonia globulifera, a plant known for its antileishmanial properties (Cottet et al., 2015).
Mitochondrial Permeabilization in Cancer Treatment : A study by Pardo-Andreu et al. (2011) on this compound indicated its potential involvement in mitochondrial toxicity toward cancer cells, making it a candidate for anti-cancer therapy (Pardo-Andreu et al., 2011).
Antiproliferative Compounds : The isolation of guttiferone analogues, guttiferones K and L, from Rheedia calcicola, demonstrated significant antiproliferative activity against human ovarian cancer cell lines (Cao et al., 2007).
Antimicrobial Activity : Dias et al. (2012) synthesized several derivatives of this compound and evaluated their antimicrobial activity, finding some derivatives to be more potent than the original molecule (Dias et al., 2012).
Antitumor Activity in Breast Cancer : Wu and Li (2017) showed that Guttiferone-A induces apoptosis and mitochondrial-mediated oxidative stress in human breast cancer cells, suggesting its potential as an anticancer molecule (Wu & Li, 2017).
Neuroprotective Properties : Figueredo et al. (2011) found that Guttiferone-A exhibits strong protective action against iron-induced neuronal cell damage, indicating potential use in treating diseases associated with oxidative stress (Figueredo et al., 2011).
Properties
Molecular Formula |
C38H50O6 |
---|---|
Molecular Weight |
602.8 g/mol |
IUPAC Name |
(1R,3E,5S,6R,7S)-3-[(3,4-dihydroxyphenyl)-hydroxymethylidene]-6-methyl-1,5,7-tris(3-methylbut-2-enyl)-6-(4-methylpent-3-enyl)bicyclo[3.3.1]nonane-2,4,9-trione |
InChI |
InChI=1S/C38H50O6/c1-23(2)11-10-18-36(9)28(14-12-24(3)4)22-37(19-16-25(5)6)33(42)31(32(41)27-13-15-29(39)30(40)21-27)34(43)38(36,35(37)44)20-17-26(7)8/h11-13,15-17,21,28,39-41H,10,14,18-20,22H2,1-9H3/b32-31+/t28-,36+,37-,38+/m0/s1 |
InChI Key |
SHBMQWRFQJLYJU-UGUZKGPTSA-N |
Isomeric SMILES |
CC(=CCC[C@@]1([C@H](C[C@]2(C(=O)/C(=C(/C3=CC(=C(C=C3)O)O)\O)/C(=O)[C@@]1(C2=O)CC=C(C)C)CC=C(C)C)CC=C(C)C)C)C |
SMILES |
CC(=CCCC1(C(CC2(C(=O)C(=C(C3=CC(=C(C=C3)O)O)O)C(=O)C1(C2=O)CC=C(C)C)CC=C(C)C)CC=C(C)C)C)C |
Canonical SMILES |
CC(=CCCC1(C(CC2(C(=O)C(=C(C3=CC(=C(C=C3)O)O)O)C(=O)C1(C2=O)CC=C(C)C)CC=C(C)C)CC=C(C)C)C)C |
synonyms |
guttiferone A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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